Cas no 18769-26-1 (Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI))

Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI) structure
18769-26-1 structure
Product Name:Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI)
CAS No:18769-26-1
MF:C25H35FO6
MW:450.54021191597
CID:233466
PubChem ID:56840847
Update Time:2025-04-19

Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,9-fluoro-11,21-dihydroxy-6-methyl-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,11b,16a)- (9CI)
    • UNII-H09802826G
    • 6.ALPHA.-METHYL-8.ALPHA.-FLUORO-16.ALPHA.-HYDROXYHYDROCORTISONE 16,17-ACETONIDE
    • 6alpha-Methyl-8alpha-fluoro-16alpha-Hydroxyhydrocortisone 16,17-acetonide
    • Q27279398
    • 18769-26-1
    • H09802826G
    • Inchi: 1S/C25H35FO6/c1-13-8-17-16-10-20-25(19(30)12-27,32-21(2,3)31-20)23(16,5)11-18(29)24(17,26)22(4)7-6-14(28)9-15(13)22/h9,13,16-18,20,27,29H,6-8,10-12H2,1-5H3/t13-,16-,17-,18-,20+,22-,23-,24-,25+/m0/s1
    • InChI Key: VMFNGSCUJOBFAZ-NARAADERSA-N
    • SMILES: F[C@@]12[C@@]3(C)CCC(C=C3[C@@H](C)C[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)=O

Computed Properties

  • Exact Mass: 450.24176699g/mol
  • Monoisotopic Mass: 450.24176699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 2
  • Complexity: 914
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 93.1Ų
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